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Compound of Interest

Compound Name: ROC-0929

Cat. No.: B10831965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biochemical potency of several known

inhibitors of the Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2).

Due to the lack of publicly available data for a compound designated "ROC-0929," this

document focuses on a selection of well-characterized SHP2 inhibitors to offer a valuable

reference for researchers in the field. The provided experimental protocols and data are based

on established methodologies for assessing SHP2 inhibition.

Comparative Analysis of SHP2 Inhibitor IC50 Values
The potency of various small molecule inhibitors against wild-type SHP2 is summarized in the

table below. These values, presented as the half-maximal inhibitory concentration (IC50),

represent the concentration of the inhibitor required to reduce the enzymatic activity of SHP2

by 50%. The data has been compiled from various public sources.
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Compound IC50 (nM) vs. SHP2 (WT) Inhibition Mechanism

RMC-4550 0.583[1] Allosteric

SHP099 71[2] Allosteric

TNO155 11[2] Allosteric

IACS-13909 15.7[2] Allosteric

SHP2-IN-5 97[3] Not Specified

NSC-87877 320[4] Active Site

II-B8 5500[4] Active Site

Experimental Protocol: SHP2 Biochemical IC50
Determination
A fluorescence-based in vitro assay is a common method for determining the IC50 values of

SHP2 inhibitors. This protocol outlines a typical procedure using the fluorogenic substrate 6,8-

Difluoro-4-Methylumbelliferyl Phosphate (DiFMUP).

Materials:

Recombinant full-length wild-type SHP2 enzyme

DiFMUP substrate

Assay Buffer: 60 mM HEPES, 75 mM NaCl, 75 mM KCl, 1 mM EDTA, 5 mM DTT, pH 7.2

Test compounds (SHP2 inhibitors)

384-well black, flat-bottom plates

Fluorescence plate reader with excitation at ~340-360 nm and emission at ~450-460 nm

Procedure:
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Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. Further

dilute these in the assay buffer to the desired final concentrations.

Enzyme Preparation: Dilute the recombinant SHP2 enzyme to the desired working

concentration in the assay buffer. The optimal concentration should be determined

empirically to ensure a linear reaction rate over the course of the assay.

Reaction Setup:

Add the diluted test compounds to the wells of the 384-well plate.

Add the diluted SHP2 enzyme to the wells containing the test compounds.

Include controls: a "no enzyme" control (assay buffer only) and a "vehicle" control (enzyme

with DMSO but no inhibitor).

Incubation: Incubate the plate at room temperature for a predefined period (e.g., 30-60

minutes) to allow the compounds to bind to the enzyme.

Reaction Initiation: Add the DiFMUP substrate to all wells to initiate the enzymatic reaction.

The final concentration of DiFMUP should be at or near its Michaelis-Menten constant (Km)

for SHP2.

Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence in a

kinetic mode for 30-60 minutes. The dephosphorylation of DiFMUP by SHP2 yields the

fluorescent product 6,8-difluoro-4-methylumbelliferone (DiFMU).

Data Analysis:

Determine the initial reaction velocity (rate of fluorescence increase) for each well.

Normalize the data to the vehicle control (100% activity) and the no enzyme control (0%

activity).

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Fit the data to a four-parameter logistic equation to determine the IC50 value.
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Visualizing Key Processes
To further clarify the experimental workflow and the underlying biological pathway, the following

diagrams have been generated using Graphviz.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine Kinase (RTK)

Grb2

pY

SHP2

pY

SOS1

Ras

GTP loading

Raf

MEK

ERK

Cell Proliferation,
Survival, Differentiation

dephosphorylates
inhibitory site

Allosteric SHP2 Inhibitor

Click to download full resolution via product page

Caption: Simplified SHP2 signaling pathway in RTK-driven cancers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10831965?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Execution

Data Analysis

Prepare Serial Dilution
of Inhibitors

Add Inhibitors to Plate

Dilute SHP2 Enzyme

Add SHP2 Enzyme

Incubate at Room Temp

Add DiFMUP Substrate

Measure Fluorescence
(Kinetic Read)

Calculate Reaction Rates

Plot % Inhibition vs.
[Inhibitor]

Determine IC50 Value

Click to download full resolution via product page

Caption: Experimental workflow for SHP2 IC50 determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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